Cas no 1006440-66-9 (1-methyl-3-{(oxolan-2-yl)methylcarbamoyl}-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-3-{(oxolan-2-yl)methylcarbamoyl}-1H-pyrazole-4-carboxylic acid
• CAS No: 1006440-66-9
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• MDL: MFCD06806809
• CID: 3060579
• PubChem ID: 19623938
• Update Time: 2025-06-08

1-methyl-3-{(oxolan-2-yl)methylcarbamoyl}-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>1-Methyl-3-(((tetrahydrofuran-2-yl)methyl)carbamoyl)-1H-pyrazole-4-carboxyl ic acid
• 1-methyl-3-{(oxolan-2-yl)methylcarbamoyl}-1H-pyrazole-4-carboxylic acid
• 1-METHYL-3-{[(TETRAHYDRO-2-FURANYLMETHYL)AMINO]CARBONYL}-1H-PYRAZOLE-4-CARBOXYLIC ACID
• CS-0300666
• 1-methyl-3-[(oxolan-2-ylmethyl)carbamoyl]pyrazole-4-carboxylic acid
• 1-methyl-3-{[(oxolan-2-yl)methyl]carbamoyl}-1H-pyrazole-4-carboxylic acid
• 1-Methyl-3-(((tetrahydrofuran-2-yl)methyl)carbamoyl)-1H-pyrazole-4-carboxylicacid
• 1-methyl-3-(oxolan-2-ylmethylcarbamoyl)pyrazole-4-carboxylic acid
• STK350377
• 1-Methyl-3-(((tetrahydrofuran-2-yl)methyl)carbamoyl)-1H-pyrazole-4-carboxylic acid
• EN300-230350
• AKOS000315503
• 1-methyl-3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-1H-pyrazole-4-carboxylic acid
• 1006440-66-9

• MDL： MFCD06806809
• Inchi： 1S/C11H15N3O4/c1-14-6-8(11(16)17)9(13-14)10(15)12-5-7-3-2-4-18-7/h6-7H,2-5H2,1H3,(H,12,15)(H,16,17)
• InChI Key： CGLYCXVOSPVYEH-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C1C(C(=O)O)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 253.10625597Da
• Monoisotopic Mass: 253.10625597Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 93.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-methyl-3-{(oxolan-2-yl)methylcarbamoyl}-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-methyl-3-{(oxolan-2-yl)methylcarbamoyl}-1H-pyrazole-4-carboxylic acid (CAS No. 1006440-66-9)

1-methyl-3-{(oxolan-2-yl)methylcarbamoyl}-1H-pyrazole-4-carboxylic acid (CAS No. 1006440-66-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole carboxylic acid derivatives, which are known for their versatility in drug discovery and material science. The presence of both carbamoyl and carboxylic acid functional groups in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 1-methyl-3-{(oxolan-2-yl)methylcarbamoyl}-1H-pyrazole-4-carboxylic acid includes a pyrazole ring substituted with a methyl group at the 1-position and a carboxylic acid at the 4-position. The 3-position is further functionalized with a (oxolan-2-yl)methylcarbamoyl moiety, which introduces additional complexity and potential for hydrogen bonding interactions. This structural arrangement is particularly interesting for researchers investigating small molecule inhibitors or enzyme modulators, as these features are often associated with biological activity.

Recent trends in chemical research have shown growing interest in heterocyclic compounds like 1-methyl-3-{(oxolan-2-yl)methylcarbamoyl}-1H-pyrazole-4-carboxylic acid, particularly in the context of drug discovery and biomaterials development. Scientists are actively exploring its potential as a building block for more complex molecules or as a pharmacophore in therapeutic agents. The compound's solubility profile, which is influenced by both its carboxylic acid and carbamoyl groups, makes it particularly interesting for formulation studies in pharmaceutical applications.

From a synthetic chemistry perspective, CAS No. 1006440-66-9 presents interesting challenges and opportunities. The compound can serve as a valuable intermediate in the synthesis of more complex pyrazole-containing compounds, which are prevalent in many commercially important products. Its carboxylic acid functionality allows for various derivatization strategies, including esterification, amidation, or conversion to other functional groups, making it a versatile starting material for chemical synthesis.

The physicochemical properties of 1-methyl-3-{(oxolan-2-yl)methylcarbamoyl}-1H-pyrazole-4-carboxylic acid are of particular interest to researchers working in computational chemistry and molecular modeling. The compound's molecular weight, logP value, and hydrogen bond donor/acceptor counts fall within ranges that are typically favorable for drug-like molecules, according to Lipinski's rule of five. These characteristics have led to increased computational studies predicting its potential bioavailability and metabolic stability.

In the context of current research trends, 1-methyl-3-{(oxolan-2-yl)methylcarbamoyl}-1H-pyrazole-4-carboxylic acid aligns well with the growing interest in sustainable chemistry and green synthesis approaches. Researchers are investigating environmentally friendly methods for producing such compounds, with particular focus on reducing waste and improving atom economy. The compound's potential applications in biodegradable materials and eco-friendly formulations are also being explored.

Analytical characterization of CAS No. 1006440-66-9 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods are crucial for confirming the compound's purity and structural integrity, especially when it's intended for use in sensitive applications like pharmaceutical development. The compound's stability under various conditions is another active area of investigation, with studies focusing on its behavior under different pH levels, temperatures, and light exposure.

The commercial availability of 1-methyl-3-{(oxolan-2-yl)methylcarbamoyl}-1H-pyrazole-4-carboxylic acid has increased in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Suppliers typically offer the compound in various purity grades, from technical grade for initial screening studies to high-purity versions suitable for detailed biological evaluation. Proper storage conditions, typically under inert atmosphere at controlled temperatures, are recommended to maintain the compound's stability over time.

Looking forward, the scientific community anticipates expanded applications for 1-methyl-3-{(oxolan-2-yl)methylcarbamoyl}-1H-pyrazole-4-carboxylic acid in various fields. Its potential uses in material science, particularly in the development of novel functional materials with specific electronic or optical properties, represent an exciting frontier. Additionally, its role in medicinal chemistry as a scaffold for designing new therapeutic agents continues to be an active area of investigation, with several research groups publishing studies on its derivatives and analogs.

For researchers considering working with CAS No. 1006440-66-9, it's important to consult the available scientific literature and safety data sheets. While the compound doesn't fall under strict regulatory controls, standard laboratory safety practices should always be followed when handling any chemical substance. The compound's full potential is still being uncovered, and ongoing research continues to reveal new aspects of its chemistry and possible applications across multiple scientific disciplines.